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Compound of Interest

Compound Name:
2-(4-Cyanophenyl)-4'-

iodoacetophenone

CAS No.: 898784-43-5

Cat. No.: B1613071

Get Quote

Executive Summary & Operational Directive
2-(4-Cyanophenyl)-4'-iodoacetophenone (CAS: 898784-41-3) is a bifunctional halogenated

aromatic nitrile.[1] Its dual-hazard profile—combining an organoiodide with a nitrile moiety—

necessitates a strict segregation and incineration strategy.[1]

Core Directive: Do NOT dispose of this compound down the drain or in general trash.

Primary Disposal Route: High-temperature incineration via a licensed hazardous waste

contractor.[1]

Waste Stream Classification: Halogenated Organic Solid (or Liquid, if dissolved).[1]

Critical Hazard: Potential for release of toxic iodine vapors (

) and hydrogen cyanide (

) if subjected to improper chemical treatment or incompatible storage conditions (e.g., strong
acids/oxidizers).
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Chemical Profile & Hazard Identification
Effective disposal begins with accurate identification.[1] This compound is a Skin & Eye Irritant

and Acute Toxin.[1]

Property Data Operational Implication

CAS Number 898784-41-3
Use for waste manifesting and

inventory tracking.[1]

Molecular Formula
Contains Iodine and Nitrogen

(Nitrile).[1]

Physical State Solid (Powder/Crystal)
Dust control is critical during

transfer.[1]

GHS Classification

Warning; Acute Tox. 4 (Oral);

Skin Irrit. 2; Eye Irrit.[1][2] 2A;

STOT SE 3.

Requires full skin/eye

protection.[1]

Reactivity
Incompatible with strong

oxidizers and strong acids.[1]

DANGER: Contact with strong

acids may hydrolyze the nitrile,

potentially releasing HCN gas.

Pre-Disposal Safety & Handling
Before initiating disposal, establish a "Safety Perimeter" around the workspace.[3]

Engineering Controls: All handling of the pure solid must occur inside a certified Chemical

Fume Hood.[1]

Personal Protective Equipment (PPE):

Hands: Double-glove technique.[1] Inner: Nitrile (4 mil); Outer: Nitrile (4-8 mil) or Laminate

(Silver Shield) for prolonged handling.[1]

Eyes: Chemical splash goggles (ANSI Z87.1).[1]
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Respiratory: If weighing outside a hood (not recommended), use an N95 or P100

particulate respirator.[1]

Body: Standard lab coat (buttoned) and closed-toe shoes.

Disposal Workflow Protocols
Protocol A: Pure Solid Reagent (Expired or Excess)
Objective: Securely package solid waste for pickup without generating dust or secondary

contamination.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

screw-top lid.[1]

Transfer:

Place the waste container inside the fume hood.[1]

Using a plastic spatula, transfer the solid directly into the waste container.[3]

Tip: Do not overfill.[1] Leave 10% headspace.[1]

Labeling:

Affix a hazardous waste tag immediately.[1][4]

Chemical Name: Write out the full name: "2-(4-Cyanophenyl)-4'-iodoacetophenone". DO

NOT use abbreviations or formulas.

constituents: "100%".[1][5]

Hazard Checkboxes: Mark [x] Toxic, [x] Irritant.[1]

Secondary Containment: Place the sealed jar into a secondary bin (polypropylene tray)

designated for "Solid Toxic Waste."

Protocol B: Reaction Mixtures (Liquid Waste)
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Objective: Segregate halogenated solvents to prevent cross-contamination of non-halogenated

streams (which are often used for fuel blending).[1]

Segregation: This compound renders any solvent it is dissolved in "Halogenated Waste" due

to the iodine atom.[1]

Collection: Pour into the "Halogenated Organic Solvent" carboy (typically blue or yellow

safety cans).

Compatibility Check: Ensure the waste stream does not contain strong acids (e.g., Nitric,

Sulfuric) which could react with the nitrile group. Neutralize acidic solutions to pH 6-8 before

adding to the organic solvent waste drum.[1]

Protocol C: Contaminated Debris (Gloves, Weigh Boats)
[2]

Bagging: Collect contaminated disposables in a clear 4-mil polyethylene bag.

Sealing: Twist and tape the bag neck (Gooseneck seal).

Disposal: Place in the "Solid Hazardous Waste" drum/box. Do not place in regular trash.

Decision Logic & Workflows (Visualized)
Diagram 1: Waste Segregation Decision Tree
This logic ensures the compound enters the correct waste stream to prevent regulatory

violations (e.g., mixing halogens with non-halogens).
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Waste: 2-(4-Cyanophenyl)-4'-iodoacetophenone

Physical State?

Solid (Pure/Residue) Liquid (Solution)

Pack in HDPE/Glass Jar
Label: 'Toxic Solid' Solvent Type?

Halogenated (DCM, Chloroform) Non-Halogenated (Acetone, EtOAc)

Dispose in
HALOGENATED Waste Carboy

*Contamination renders
stream Halogenated*

Click to download full resolution via product page

Caption: Decision matrix for segregating 2-(4-Cyanophenyl)-4'-iodoacetophenone waste.

Note that even non-halogenated solvents become "Halogenated Waste" when this iodine-

containing compound is added.[1][3]

Emergency Procedures: Spills & Exposure
Scenario: You have spilled ~500 mg of solid powder on the benchtop.

Step-by-Step Response Protocol

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1613071/docs?utm_src=pdf-body-img#proper-disposal-procedures-2-4-cyanophenyl-4-iodoacetophenone-1-2
https://www.benchchem.com/product/b1613071/docs?utm_src=pdf-body#proper-disposal-procedures-2-4-cyanophenyl-4-iodoacetophenone-1-2
https://fluorochem.co.uk/product/F203803/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alert & Isolate: Immediately warn nearby colleagues. "Spill in Hood 3."

PPE Upgrade: Ensure you are wearing safety goggles and double nitrile gloves.[1]

Containment: Do not use compressed air or dry brushing (creates dust).[1]

Cleanup (Wet Method):

Cover the spill with a paper towel dampened with acetone or ethanol (solubilizes the

organic solid).[1]

Wipe inward from the periphery to the center.[1]

Repeat 3x until no white residue remains.[1]

Disposal of Cleanup Materials: Place all wipes and gloves into a plastic bag, seal, and label

as "Debris contaminated with Toxic/Halogenated Organics."

Solid Spill Occurs Secure Area
(Stop Airflow/Traffic)

Wet Wipe Method
(Solvent-Dampened)

Bag Waste
(Double Seal) Report to EHS

Click to download full resolution via product page

Caption: Operational workflow for cleaning up small-scale solid spills.

Regulatory Compliance (RCRA & DOT)
While 2-(4-Cyanophenyl)-4'-iodoacetophenone is not explicitly P-listed or U-listed by the

EPA, it must be managed as hazardous waste based on Generator Knowledge of its toxicity

and chemical structure.[1][3]

RCRA Classification:

Characteristic: Not ignitable, corrosive, or reactive (unless mixed with acid).[3]

Listed: Not listed.
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Generator Status: Treat as Non-RCRA Regulated Hazardous Waste (in some states) or

State-Regulated Hazardous Waste (e.g., California, Massachusetts).[1][3]

Best Practice: Manage as Class 6.1 Toxic Solid.[1]

DOT Shipping (if transporting):

Likely falls under UN 3439, Nitriles, solid, toxic, n.o.s. or UN 2811, Toxic solids, organic,

n.o.s.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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